Cas no 2227868-09-7 ((3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227868-09-7
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 6000048
• PubChem ID: 165622039
• Update Time: 2025-10-28

(3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid
• 2227868-09-7
• EN300-1875099
• (3S)-3-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C14H19NO6/c1-14(2,3)21-13(20)15-10-5-4-8(16)6-9(10)11(17)7-12(18)19/h4-6,11,16-17H,7H2,1-3H3,(H,15,20)(H,18,19)/t11-/m0/s1
• InChI Key： SJTBWAMTCPWFPB-NSHDSACASA-N
• SMILES： O(C(NC1C=CC(=CC=1[C@H](CC(=O)O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Additional information on (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227868-09-7)

The compound (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227868-09-7) is a chiral organic molecule of significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group, a hydroxyphenyl moiety, and a hydroxypropanoic acid side chain, makes it a versatile intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid is its stereochemistry. The (3S) configuration ensures high enantiomeric purity, which is critical for achieving desired biological activity. The presence of the Boc group enhances the compound's stability during synthetic processes, while the hydroxyphenyl and hydroxypropanoic acid functionalities contribute to its solubility and reactivity. These attributes make it a valuable building block in medicinal chemistry.

In recent years, the demand for chiral intermediates like CAS No. 2227868-09-7 has surged, driven by the growing emphasis on precision medicine and targeted therapies. Pharmaceutical companies are exploring its use in the synthesis of small-molecule drugs, particularly those targeting metabolic disorders and inflammatory diseases. The compound's ability to interact with biological systems at a molecular level has also sparked interest in its potential as a protease inhibitor or kinase modulator.

From a synthetic perspective, (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid is often prepared via asymmetric synthesis or enzymatic resolution. The Boc-protected amino group is a common strategy to prevent unwanted side reactions during multi-step syntheses. Researchers are also investigating greener synthetic routes, such as biocatalysis, to produce this compound with higher efficiency and lower environmental impact. This aligns with the broader trend toward sustainable chemistry in the pharmaceutical industry.

The analytical characterization of CAS No. 2227868-09-7 typically involves techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and confirm its structural integrity. Quality control is paramount, especially when the compound is used as a reference standard or intermediate in drug development. The rise of artificial intelligence (AI) in chemical analysis has further streamlined the identification and optimization of such molecules.

Beyond its pharmaceutical applications, (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid has garnered attention in academic circles for its role in studying enzyme-substrate interactions and molecular recognition. Its structural complexity makes it an excellent candidate for investigating hydrogen bonding and steric effects in organic chemistry. These studies contribute to a deeper understanding of biochemical pathways and the design of novel therapeutics.

In conclusion, (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227868-09-7) is a multifaceted compound with broad applications in drug discovery and biochemical research. Its chiral nature, protective groups, and functional moieties make it a valuable tool for synthetic chemists and pharmacologists alike. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.